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Introduction: The Role of lodide in the Finkelstein
Reaction

The Finkelstein reaction is a cornerstone of organic synthesis, enabling the efficient conversion
of alkyl chlorides and bromides into the corresponding alkyl iodides.[1][2][3] This transformation
proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3][4] The critical
reagent in this process is sodium iodide (Nal), which serves as a potent source of the iodide
(I7) nucleophile.[2][4][5]

A common point of confusion is the distinction between sodium iodide (Nal) and sodium iodate
(NalO3). It is imperative to note that sodium iodate (NalOs) is not used in the Finkelstein
reaction. Sodium iodate is an oxidizing agent, and the iodate ion (I037) is not a suitable
nucleophile for the SN2 displacement of halides. The role of the key reagents is clarified below:

o Sodium lodide (Nal): The standard reagent. It readily dissolves in acetone to provide a high
concentration of iodide ions (I7). The iodide ion is an excellent nucleophile, which attacks the
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electrophilic carbon of the alkyl chloride or bromide, displacing the halide and forming the
new alkyl iodide.

e Sodium lodate (NalOs): An oxidizing agent. It does not provide the necessary iodide (I7)
nucleophile for the substitution reaction and is therefore unsuitable for this transformation.

The driving force of the classic Finkelstein reaction is the differential solubility of sodium halide
salts in acetone. While sodium iodide is soluble in acetone, the resulting sodium chloride
(NaCl) or sodium bromide (NaBr) byproducts are not.[1][6] This causes them to precipitate from
the solution, effectively removing them from the equilibrium and driving the reaction to
completion in accordance with Le Chatelier's principle.[3][7]

Reaction Mechanism and Workflow

The Finkelstein reaction is a classic example of an SN2 reaction. The iodide ion performs a
backside attack on the carbon atom bearing the leaving group (ClI or Br), leading to an
inversion of stereochemistry at that center. The reaction is a single, concerted step.[3][8]

Logical Workflow Diagram

The diagram below illustrates the logical progression of the Finkelstein reaction, from reagent
selection to product formation, highlighting the key principle of precipitation.
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Finkelstein Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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